molecular formula C7H11ClN2 B8296225 4-Dimethylaminopyridine hydrochloride

4-Dimethylaminopyridine hydrochloride

Cat. No.: B8296225
M. Wt: 158.63 g/mol
InChI Key: NNRDTRXBVBOCAG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Dimethylaminopyridine hydrochloride is a useful research compound. Its molecular formula is C7H11ClN2 and its molecular weight is 158.63 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7H11ClN2

Molecular Weight

158.63 g/mol

IUPAC Name

N,N-dimethylpyridin-4-amine;hydrochloride

InChI

InChI=1S/C7H10N2.ClH/c1-9(2)7-3-5-8-6-4-7;/h3-6H,1-2H3;1H

InChI Key

NNRDTRXBVBOCAG-UHFFFAOYSA-N

Canonical SMILES

CN(C)C1=CC=NC=C1.Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A process for the preparation of the compound of Formula I ##STR10## which comprises Step (a) treating the compound of Formula Va ##STR11## with thionyl chloride in the presence of a 4-N,N'-disubstituted aminopyridine selected from the group consisting of 4-(4-methyl-1-piperidinyl)pyridine; 4-(4-methyl-1-piperidinyl)pyridine hydrochloride; 4-dimethylaminopyridine; and 4-dimethylaminopyridine hydrochloride and a solvent to afford the compound of Formula IVa; ##STR12## Step (b) treating the compound of Formula IVa with sodium isopropoxide in a solvent followed by saponification with a base to afford the compound of Formula III; ##STR13## Step (c) treating the compound of Formula III in a solvent with thionyl chloride and pyridine in a solvent and subsequently adding 5-aminotetrazole and triethylamine in a solvent to afford the compound of Formula II; ##STR14## Step (d) treating the compound of Formula II with sodium hydroxide solution in a solvent to afford the compound of Formula I.
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[Compound]
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4-N,N'-disubstituted aminopyridine
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reactant
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reactant
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Name
4-(4-methyl-1-piperidinyl)pyridine hydrochloride
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reactant
Reaction Step Four
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catalyst
Reaction Step Five

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